2-(4-Benzoylpiperidin-1-yl)butanoic acid

• IUPAC Name: 2-(4-benzoylpiperidin-1-yl)butanoic acid
• InChI: InChI=1S/C16H21NO3/c1-2-14(16(19)20)17-10-8-13(9-11-17)15(18)12-6-4-3-5-7-12/h3-7,13-14H,2,8-11H2,1H3,(H,19,20)
• InChI Key: MMSBHMWQIYCBPL-UHFFFAOYSA-N
• Canonical SMILES: CCC(C(=O)O)N1CCC(CC1)C(=O)C2=CC=CC=C2
• Molecular Formula: C16H21NO3
• Molecular Weight: 275.34 g/mol

Description

2-(4-Benzoylpiperidin-1-yl)butanoic acid is a chemical building block featuring the benzoylpiperidine scaffold, a structure recognized in medicinal chemistry as a privileged and metabolically stable framework . The benzoylpiperidine moiety is considered a potential bioisostere of the piperazine ring, where the carbonyl group can form key hydrogen bonds with biological targets, making it a versatile fragment in drug discovery . This specific compound incorporates a butanoic acid chain, a functional group often utilized to improve water solubility and the pharmacokinetic profile of drug candidates, a strategy evidenced in the development of other therapeutics . Researchers can leverage this chemical in the design and synthesis of novel bioactive molecules. Due to the documented role of benzoylpiperidine-based compounds, its potential applications span the development of ligands for central nervous system targets, anticancer agents, and cardioprotective therapeutics . Please note that the specific biological activity, mechanism of action, and binding affinity for this particular derivative are not pre-characterized and must be empirically determined by the researcher. This product is intended For Research Use Only and is not intended for diagnostic or therapeutic procedures.

Preparation Methods

Friedel-Crafts Acylation-Mediated Benzoylation

The introduction of the benzoyl group to the piperidine ring is frequently achieved via Friedel-Crafts acylation , leveraging aluminum chloride (AlCl₃) as a Lewis acid catalyst. In this approach, piperidine reacts with benzoyl chloride under anhydrous conditions, forming 4-benzoylpiperidine as the key intermediate. Optimal conditions include:

• Molar ratio : Piperidine to benzoyl chloride (1:1.2) to minimize diacylation byproducts.

• Temperature : 80–85°C in dichloromethane or nitrobenzene.

• Catalyst loading : 1.5 equivalents of AlCl₃ relative to benzoyl chloride.

Post-reaction, the crude product is quenched with ice-cold hydrochloric acid (8–12 wt%) to precipitate AlCl₃ complexes, followed by extraction with ethyl acetate. Yields typically range from 68–75%, with purity dependent on recrystallization solvents (e.g., ethanol/water mixtures).

N-Alkylation for Butanoic Acid Incorporation

The butanoic acid side chain is introduced via N-alkylation of 4-benzoylpiperidine using brominated or mesylated butanoic acid precursors. Two predominant strategies exist:

Direct Alkylation with 4-Bromobutanoic Acid

Reacting 4-benzoylpiperidine with 4-bromobutanoic acid in the presence of a base (e.g., potassium carbonate) in dimethylformamide (DMF) at 60°C for 12–16 hours yields the target compound. Key considerations:

• Steric hindrance : The benzoyl group at the 4-position slows alkylation kinetics, necessitating extended reaction times.

• Acid protection : The carboxylic acid group is often protected as a methyl ester to prevent side reactions, with subsequent hydrolysis using aqueous NaOH.

Mitsunobu Reaction for Stereochemical Control

For enantiomerically pure derivatives, the Mitsunobu reaction couples 4-benzoylpiperidine with (R)- or (S)-4-hydroxybutanoic acid derivatives. Triphenylphosphine and diethyl azodicarboxylate (DEAD) facilitate the reaction in tetrahydrofuran (THF) at 0°C to room temperature. This method achieves higher stereoselectivity (>90% ee) but requires rigorous anhydrous conditions and costly reagents.

Alternative Pathways and Innovations

Reductive Amination of 4-Benzoylpiperidine

A one-pot synthesis involves reductive amination between 4-benzoylpiperidine and γ-ketobutyric acid. Sodium cyanoborohydride (NaBH₃CN) in methanol at pH 5–6 (acetic acid buffer) facilitates imine formation and subsequent reduction. Advantages include:

• Mild conditions : Avoids high temperatures and strong acids.

• Yield optimization : 70–78% with excess NaBH₃CN (2.5 equivalents).

Solid-Phase Synthesis for High-Throughput Production

Immobilizing 4-benzoylpiperidine on Wang resin enables iterative coupling with Fmoc-protected aminobutyric acid. After cleavage with trifluoroacetic acid (TFA), the free acid is precipitated in diethyl ether. This method scales efficiently (multi-gram quantities) but requires specialized equipment.

Comparative Analysis of Methodologies

Method	Yield (%)	Purity (%)	Key Advantages	Limitations
Friedel-Crafts + Alkylation	68–75	90–95	Cost-effective, scalable	Byproduct formation, lengthy purification
Mitsunobu Reaction	65–70	95–98	High stereoselectivity	Expensive reagents, moisture-sensitive
Reductive Amination	70–78	85–90	Mild conditions, one-pot synthesis	pH sensitivity, moderate purity
Solid-Phase Synthesis	80–85	98–99	High throughput, minimal purification	Requires resin, specialized infrastructure

Mechanistic Insights and Side Reactions

Competing Acylation at Piperidine Nitrogen

During Friedel-Crafts benzoylation, trace moisture or excess AlCl₃ may lead to N-acylation , producing undesired 1-benzoylpiperidine derivatives. Suppression strategies include:

• Stoichiometric control : Limiting AlCl₃ to 1.2 equivalents.

• Low-temperature quenching : Gradual addition of ice-water during workup.

Ester Hydrolysis Challenges

Post-alkylation ester hydrolysis (e.g., methyl to carboxylic acid) risks lactam formation if the reaction medium becomes acidic. Alkaline hydrolysis (2M NaOH, 60°C) minimizes this risk, achieving >95% conversion.

Industrial-Scale Considerations

Catalytic Recycling in Friedel-Crafts Reactions

Recovering AlCl₃ via solvent extraction (e.g., hexane/water biphasic systems) reduces waste and costs. Pilot studies indicate 70–80% catalyst recovery, though residual Al³⁺ contamination (<50 ppm) necessitates ion-exchange polishing.

Continuous-Flow N-Alkylation

Microreactor systems enhance heat transfer and mixing during exothermic alkylation steps, reducing reaction times from 16 hours to 2–3 hours. Productivity reaches 1.2 kg/L·h with 99% conversion .

Chemical Reactions Analysis

Types of Reactions

2-(4-Benzoylpiperidin-1-yl)butanoic acid can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: Reduction can be achieved using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: The benzoyl group can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or basic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Nucleophiles such as amines or thiols in the presence of a base.

Major Products

Oxidation: Formation of carboxylic acids or ketones.

Reduction: Formation of alcohols or amines.

Substitution: Formation of substituted piperidine derivatives.

Scientific Research Applications

2-(4-Benzoylpiperidin-1-yl)butanoic acid has several scientific research applications:

Medicinal Chemistry: It is used as a building block for the synthesis of pharmaceutical compounds with potential therapeutic effects.

Organic Synthesis: The compound serves as an intermediate in the synthesis of complex organic molecules.

Biological Studies: It is used in studies to understand the interactions of piperidine derivatives with biological targets.

Industrial Applications: The compound is used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 2-(4-Benzoylpiperidin-1-yl)butanoic acid involves its interaction with specific molecular targets, such as enzymes or receptors. The benzoyl group and the piperidine ring play crucial roles in binding to these targets, leading to modulation of their activity. The exact pathways involved depend on the specific application and target.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following analysis compares 2-(4-Benzoylpiperidin-1-yl)butanoic acid with structurally related compounds, focusing on molecular features, applications, and research findings.

Structural Analogues in Agrochemicals

Compounds like 4-(4-chloro-2-methylphenoxy)butanoic acid (MCPB) and 4-(2,4-dichlorophenoxy)butanoic acid (2,4-DB) are phenoxybutanoic acid herbicides classified under HRAC Group O. These share the butanoic acid backbone but differ in substituents:

• MCPB: Contains a 4-chloro-2-methylphenoxy group, enhancing herbicidal activity against broadleaf weeds .
• 2,4-DB: Features a 2,4-dichlorophenoxy group, providing systemic action in legume crops .
• Key difference: Unlike these agrochemicals, 2-(4-Benzoylpiperidin-1-yl)butanoic acid incorporates a benzoyl-piperidine system, likely shifting its application toward pharmaceutical or biochemical targets.

Compound	Structure	Molecular Formula	Key Feature	Application	Reference
2-(4-Benzoylpiperidin-1-yl)butanoic acid	Piperidine + benzoyl + butanoic acid	C₁₆H₂₁NO₃ (inferred)	Benzoyl-piperidine hybrid	Research (potential bioactivity)	N/A
MCPB	Phenoxy + butanoic acid	C₁₁H₁₃ClO₃	Chlorinated phenoxy group	Herbicide
2,4-DB	Dichlorophenoxy + butanoic acid	C₁₀H₉Cl₂O₃	Dual chlorine substituents	Selective herbicide

Piperidine-Carboxylic Acid Derivatives

Piperidine-based carboxylic acids are prevalent in drug discovery. Examples from the evidence include:

• 4-Amino-1-(4-chlorobenzyl)piperidine-4-carboxylic acid: Features a 4-amino group and 4-chlorobenzyl substitution, with similarity score 0.90 to the target compound .
• (2S)-2-Amino-4-oxo-4-(piperidin-1-yl)butanoic acid: Contains an amino-oxo modification, altering hydrogen-bonding capacity .
• Key difference: The benzoyl group in 2-(4-Benzoylpiperidin-1-yl)butanoic acid may enhance lipophilicity compared to amino or ester derivatives, influencing membrane permeability.

Compound	Molecular Formula	Molecular Weight	Functional Groups	Research Use	Reference
4-Amino-1-(4-chlorobenzyl)piperidine-4-carboxylic acid	C₁₃H₁₅ClN₂O₂	266.73 g/mol	Amino, chlorobenzyl, carboxylic acid	Medicinal chemistry
(2S)-2-Amino-4-oxo-4-(piperidin-1-yl)butanoic acid	C₉H₁₆N₂O₃	200.24 g/mol	Amino, oxo, carboxylic acid	Enzyme interaction studies

Heterocyclic Butanoic Acid Derivatives

Substituted heterocycles, such as benzimidazole or pyridine analogs, exhibit distinct electronic properties:

• 4-(2-Methyl-1H-benzimidazol-1-yl)butanoic acid: Incorporates a benzimidazole ring, which may confer aromatic stacking interactions in biological systems .
• 4-(Pyridin-2-yl)butanoic acid: Contains a pyridine ring, offering a basic nitrogen for coordination or solubility modulation .

Compound	Molecular Formula	Key Feature	Application	Reference
4-(2-Methyl-1H-benzimidazol-1-yl)butanoic acid	C₁₂H₁₄N₂O₂	Benzimidazole + butanoic acid	Synthetic intermediate
4-(Pyridin-2-yl)butanoic acid	C₉H₁₁NO₂	Pyridine + butanoic acid	Ligand design

Q & A

Basic Research Questions

Q. What synthetic methodologies are recommended for preparing 2-(4-benzoylpiperidin-1-yl)butanoic acid, and how can reaction efficiency be optimized?

• Methodology : A common approach involves coupling benzoylpiperidine derivatives with butanoic acid precursors. For example, thioglycolic acid-mediated reactions in methanol under reflux (3–4 hours at room temperature) have been used for analogous compounds, yielding crystalline products after solvent removal . Optimization may include adjusting stoichiometry (e.g., 1:1.5–2.0 molar ratios) and using polar aprotic solvents (e.g., DMF) to enhance nucleophilic substitution at the piperidine nitrogen.
• Analytical Validation : Confirm purity via HPLC (C18 column, acetonitrile/water gradient) and structural integrity via $^1H$-NMR (e.g., piperidine ring protons at δ 1.5–3.0 ppm) .

Q. How should researchers safely handle 2-(4-benzoylpiperidin-1-yl)butanoic acid during experimental workflows?

• Safety Protocols : Wear nitrile gloves, lab coats, and safety goggles. Use fume hoods for weighing and reactions. In case of skin contact, wash immediately with soap and water for ≥15 minutes; for eye exposure, irrigate with water for 10–15 minutes and consult an ophthalmologist .
• Waste Management : Segregate acidic waste and neutralize with sodium bicarbonate before disposal. Consult institutional EH&S guidelines for hazardous waste protocols .

Q. What spectroscopic techniques are critical for characterizing this compound’s structure?

• Key Techniques :

• NMR : $^{13}C$-NMR to confirm carbonyl (C=O, ~170 ppm) and benzoyl aromatic carbons (120–140 ppm).
• FT-IR : Detect carboxylic acid O-H stretch (~2500–3000 cm$^{-1}$) and benzoyl C=O (~1650 cm$^{-1}$) .
• Mass Spectrometry : High-resolution ESI-MS for molecular ion validation (expected [M+H]$^+$ for C$_{16}$H$_{21}$NO$_3$: 276.1594) .

Advanced Research Questions

Q. How can researchers resolve contradictions in reported biological activity data for this compound?

• Case Study : If cytotoxicity assays show variability (e.g., IC$_{50}$ ranging from 10–100 µM), validate assay conditions:

• Use standardized cell lines (e.g., HEK293 or HeLa) and control compounds (e.g., cisplatin).
• Account for solvent effects (e.g., DMSO ≤0.1% v/v) and replicate experiments ≥3 times .
  • Statistical Analysis : Apply ANOVA with post-hoc Tukey tests to assess significance (p <0.05). Cross-reference with proteomics data to identify off-target interactions .

Q. What strategies are effective for improving the compound’s bioavailability in preclinical studies?

• Structural Modifications :

• Introduce ester prodrugs (e.g., methyl ester) to enhance lipophilicity (logP >2.0).
• Attach PEG chains to the carboxylic acid group to improve solubility .
  • In Silico Modeling : Use molecular docking (AutoDock Vina) to predict binding affinity to serum albumin and prioritize derivatives with lower protein binding .

Q. How can researchers design experiments to elucidate the compound’s mechanism of action in enzyme inhibition?

• Experimental Design :

• Kinetic Assays : Perform Michaelis-Menten kinetics with varying substrate concentrations (0.1–10× K$_m$) to determine inhibition type (competitive/non-competitive).
• Fluorescence Quenching : Monitor tryptophan emission (λ$_{ex}$=280 nm, λ$_{em}$=340 nm) to assess enzyme-ligand binding .
  • Advanced Techniques : Use X-ray crystallography (PDB deposition) or Cryo-EM to resolve inhibitor-enzyme complexes .